Cas no 1804348-73-9 (3-Iodo-4-nitro-5-(trifluoromethoxy)pyridine-2-methanol)

• Product Name: 3-Iodo-4-nitro-5-(trifluoromethoxy)pyridine-2-methanol
• CAS No: 1804348-73-9
• MF: C₇H₄F₃IN₂O₄
• MW: 364.017344474792
• CID: 4835937
• Update Time: 2025-08-04

3-Iodo-4-nitro-5-(trifluoromethoxy)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-4-nitro-5-(trifluoromethoxy)pyridine-2-methanol

• Inchi： 1S/C7H4F3IN2O4/c8-7(9,10)17-4-1-12-3(2-14)5(11)6(4)13(15)16/h1,14H,2H2
• InChI Key： JMEAUBOBLDYKCX-UHFFFAOYSA-N
• SMILES： IC1C(CO)=NC=C(C=1[N+](=O)[O-])OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• XLogP3: 1.7
• Topological Polar Surface Area: 88.2

Additional information on 3-Iodo-4-nitro-5-(trifluoromethoxy)pyridine-2-methanol

Recent Advances in the Study of 3-Iodo-4-nitro-5-(trifluoromethoxy)pyridine-2-methanol (CAS: 1804348-73-9)

In recent years, the compound 3-Iodo-4-nitro-5-(trifluoromethoxy)pyridine-2-methanol (CAS: 1804348-73-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery and agrochemical development. The presence of iodine, nitro, and trifluoromethoxy groups in its structure makes it a versatile intermediate for further chemical modifications and biological evaluations.

Recent studies have focused on the synthesis and optimization of 3-Iodo-4-nitro-5-(trifluoromethoxy)pyridine-2-methanol to enhance its yield and purity. Advanced synthetic methodologies, such as microwave-assisted reactions and catalytic halogenation, have been employed to achieve higher efficiency and selectivity. These improvements are critical for scaling up production and ensuring the compound's availability for further pharmacological studies.

One of the key areas of research involves the biological activity of this compound. Preliminary in vitro studies have demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, it has shown moderate activity against cyclooxygenase-2 (COX-2), suggesting its possible application in the development of anti-inflammatory agents. Further investigations are underway to elucidate its mechanism of action and optimize its potency.

In addition to its pharmacological potential, 3-Iodo-4-nitro-5-(trifluoromethoxy)pyridine-2-methanol has also been explored in agrochemical research. Its structural motifs are similar to those found in certain herbicides and pesticides, making it a candidate for the development of new crop protection agents. Early-stage field trials have indicated its efficacy against a range of plant pathogens, although more comprehensive studies are needed to assess its environmental impact and safety profile.

The compound's physicochemical properties, such as solubility, stability, and bioavailability, have also been subjects of recent investigations. Researchers are employing computational modeling and high-throughput screening techniques to predict and optimize these properties, which are crucial for its successful translation into clinical or agricultural applications. These efforts are complemented by collaborations between academic institutions and industrial partners to accelerate the development process.

Despite the promising findings, challenges remain in the widespread adoption of 3-Iodo-4-nitro-5-(trifluoromethoxy)pyridine-2-methanol. Issues such as scalability, cost-effectiveness, and regulatory compliance need to be addressed to ensure its commercial viability. Ongoing research aims to tackle these challenges through innovative synthetic routes and formulation strategies.

In conclusion, 3-Iodo-4-nitro-5-(trifluoromethoxy)pyridine-2-methanol (CAS: 1804348-73-9) represents a compelling area of study in chemical biology and pharmaceutical sciences. Its diverse applications, coupled with ongoing advancements in synthesis and characterization, highlight its potential to contribute significantly to drug discovery and agrochemical innovation. Future research will likely focus on expanding its biological repertoire and addressing the practical challenges associated with its development and deployment.